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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the isotopically labeled amino acid
derivative, Fmoc-Gly-OH-2-13C,15N. This compound is a crucial tool in various scientific
disciplines, particularly in peptide synthesis, proteomics, and drug development, where isotopic
labeling is essential for analytical tracking and quantification.

Chemical Identity and Properties

N-(9-Fluorenylmethoxycarbonyl)-glycine-2-13C,15N, commonly referred to as Fmoc-Gly-OH-2-
13C,15N, is a stable isotope-labeled form of Fmoc-glycine. The isotopic enrichment with
Carbon-13 at the alpha-carbon and Nitrogen-15 at the amino group provides a distinct mass
shift, making it an invaluable tracer in mass spectrometry and a sensitive probe in NMR
spectroscopy.

The CAS number for Fmoc-Gly-OH-2-13C,15N is 285978-12-3[1][2]. It is important to
distinguish this from the dually carbon-labeled version, Fmoc-Gly-OH-13C2,15N, which has a
different CAS number (285978-13-4)[3][4][5][6].

Table 1: Physicochemical Properties of Fmoc-Gly-OH-2-13C,15N
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Property Value Source
CAS Number 285978-12-3 [11[2]
Molecular Formula C1613CH15°NOa4 [2]
Molecular Weight 299.29 g/mol [11[2]
Appearance White to off-white solid [2]
Melting Point 174-175 °C [1][4]
Storage Temperature 2-8°C [1][4]
Isotopic Purity 99 atom % 13C, 98 atom % 15N [1]

Analytical Data

The isotopic labels in Fmoc-Gly-OH-2-13C,15N result in characteristic spectral data that are
essential for its identification and for tracking its incorporation into larger molecules.

Table 2: Key Analytical Data for Fmoc-Gly-OH-2-13C,15N

Analytical Technique Observed Data

Mass shift of M+2 compared to the unlabeled
Mass Spectrometry (MS) |
analog.

Distinct chemical shifts for the 13C-labeled
Nuclear Magnetic Resonance (NMR) alpha-carbon and the *N-labeled nitrogen,

providing enhanced sensitivity and resolution.[3]

Applications in Research and Drug Development

The unique properties of Fmoc-Gly-OH-2-13C,15N make it a versatile tool in several research

areas:

» Peptide Synthesis: It serves as a building block in Solid Phase Peptide Synthesis (SPPS) for
creating isotopically labeled peptides.[3] These labeled peptides are critical for a variety of
studies.
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e Quantitative Proteomics: Labeled peptides are used as internal standards for the accurate
quantification of proteins in complex biological samples using mass spectrometry-based
techniques.[7]

» Structural Biology: NMR studies of proteins and peptides incorporating this labeled amino
acid can provide detailed insights into their structure, dynamics, and interactions.[3] The
isotopic labels act as specific probes for monitoring molecular behavior.

e Metabolic Studies: It can be used as a tracer to follow the metabolic fate of glycine or
glycine-containing molecules in biological systems.[2][7]

o Drug Development: In pharmaceutical research, it aids in studying the metabolism and
pharmacokinetics of peptide-based drugs.[3]

Experimental Protocols

Protocol 1: Incorporation of Fmoc-Gly-OH-2-13C,15N into a Peptide via Solid Phase Peptide
Synthesis (SPPS)

This protocol outlines the general steps for coupling Fmoc-Gly-OH-2-13C,15N to a growing
peptide chain on a solid support.

» Resin Preparation: The peptide synthesis resin with the N-terminal Fmoc group removed is
swollen in a suitable solvent like dimethylformamide (DMF).

e Fmoc Deprotection: The Fmoc protecting group of the resin-bound peptide is removed by
treating it with a solution of 20-25% piperidine in DMF.[8] This exposes the free amino group
for the next coupling step.

e Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-
products.

e Coupling Reaction:

o A solution of Fmoc-Gly-OH-2-13C,15N (typically 1.5-4 equivalents over the resin loading)
and a coupling agent (e.g., HBTU, HOBY) is prepared in DMF.[8]

o Abase, such as N,N-diisopropylethylamine (DIPEA), is added to the activation mixture.[8]
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o The activated amino acid solution is added to the washed resin.

o The reaction is allowed to proceed for a specified time (e.g., 60 minutes) to ensure
complete coupling.[8]

e Washing: The resin is washed extensively with DMF, methanol (MeOH), and
dichloromethane (DCM) to remove excess reagents and by-products.[8]

o Confirmation of Coupling: A small sample of the resin can be tested (e.g., using the Kaiser
test) to confirm the completion of the coupling reaction.

» Chain Elongation: The cycle of deprotection, washing, and coupling is repeated for
subsequent amino acids in the peptide sequence.

Visualizations

Diagram 1: Solid Phase Peptide Synthesis (SPPS) Workflow

Click to download full resolution via product page

Caption: Workflow for the incorporation of an Fmoc-amino acid in SPPS.
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Diagram 2: Application Logic for Labeled Peptides
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Quantitative Pharmacokinetic
Proteomics Studies

Caption: Key applications stemming from the synthesis of labeled peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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